Cas no 1797025-59-2 (N-[(2-methoxy-2-adamantyl)methyl]cyclopropanecarboxamide)

• Product Name: N-[(2-methoxy-2-adamantyl)methyl]cyclopropanecarboxamide
• CAS No: 1797025-59-2
• MF: C₁₆H₂₅NO₂
• MW: 263.375204801559
• CID: 5371261
• Update Time: 2025-10-30

N-[(2-methoxy-2-adamantyl)methyl]cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(2-methoxy-2-adamantyl)methyl]cyclopropanecarboxamide

• Inchi： 1S/C16H25NO2/c1-19-16(9-17-15(18)12-2-3-12)13-5-10-4-11(7-13)8-14(16)6-10/h10-14H,2-9H2,1H3,(H,17,18)
• InChI Key： UJBMWNVFRDTMAP-UHFFFAOYSA-N
• SMILES： C1(C(NCC2(OC)C3CC4CC2CC(C4)C3)=O)CC1

Additional information on N-[(2-methoxy-2-adamantyl)methyl]cyclopropanecarboxamide

N-[(2-methoxy-2-adamantyl)methyl]cyclopropanecarboxamide: A Comprehensive Overview

N-[(2-methoxy-2-adamantyl)methyl]cyclopropanecarboxamide, also known by its CAS number 1797025-59-2, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclopropane ring with an adamantane moiety, making it a valuable subject for research and development in various applications.

The molecular structure of this compound is intriguing, featuring a cyclopropane carboxamide group attached to an adamantane derivative. The adamantane framework, known for its high stability and rigidity, provides a robust platform for further chemical modifications. The methoxy group at the 2-position of the adamantane ring adds another layer of functionality, potentially influencing the compound's reactivity and solubility properties. Recent studies have highlighted the importance of such structural features in enhancing the compound's suitability for specific applications.

One of the most promising areas of research involving this compound is its potential use in drug development. The cyclopropane ring is known to exhibit unique electronic properties, which can be advantageous in designing bioactive molecules. Additionally, the adamantane moiety contributes to the compound's lipophilicity, a critical factor in drug design for improving bioavailability. Recent advancements in computational chemistry have allowed researchers to model the interactions of this compound with biological targets, providing valuable insights into its potential therapeutic applications.

Another area where this compound has garnered attention is in materials science. The rigid and stable structure of adamantane makes it an ideal candidate for constructing advanced materials with tailored mechanical and thermal properties. Researchers have explored the use of this compound as a building block for creating polymers and high-performance composites. Recent experiments have demonstrated its ability to enhance the mechanical strength of polymer matrices, suggesting its potential use in aerospace and automotive industries.

The synthesis of N-[(2-methoxy-2-adamantyl)methyl]cyclopropanecarboxamide involves a multi-step process that combines principles from organic synthesis and catalysis. The key steps include the preparation of the adamantane derivative and its subsequent coupling with the cyclopropane carboxamide group. Recent innovations in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yield rates.

In terms of physical properties, this compound exhibits a high melting point due to its rigid structure and strong intermolecular interactions. Its solubility characteristics are also noteworthy, with enhanced solubility in organic solvents making it suitable for various chemical processes. These properties have been extensively studied using modern analytical techniques such as X-ray crystallography and NMR spectroscopy, providing detailed insights into its molecular behavior.

Looking ahead, ongoing research is focused on expanding the functionalization options for this compound. Scientists are exploring methods to introduce additional functional groups that could further enhance its versatility. For instance, incorporating fluorine atoms or other heteroatoms could open new avenues for applications in electronics or optoelectronics.

In conclusion, N-[(2-methoxy-2-adamantyl)methyl]cyclopropanecarboxamide (CAS No: 1797025-59-2) stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, coupled with advanced synthetic methodologies and cutting-edge research findings, positions it as a key player in diverse fields ranging from drug discovery to materials innovation.